Cas no 366006-45-3 ((1S)-1-(2-bromo-5-methoxyphenyl)ethan-1-ol)

• Product Name: (1S)-1-(2-bromo-5-methoxyphenyl)ethan-1-ol
• CAS No: 366006-45-3
• MF: C₉H₁₁BrO₂
• MW: 231.086442232132
• CID: 6001233
• PubChem ID: 130740381
• Update Time: 2023-12-13

(1S)-1-(2-bromo-5-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-5-methoxy-α-methyl-, (αS)-
• (S)-1-(2-Bromo-5-methoxyphenyl)ethan-1-ol
• (1S)-1-(2-bromo-5-methoxyphenyl)ethan-1-ol
• EN300-1897074
• 366006-45-3
• CS-0266955

• Inchi： 1S/C9H11BrO2/c1-6(11)8-5-7(12-2)3-4-9(8)10/h3-6,11H,1-2H3/t6-/m0/s1
• InChI Key： VOZQUGAJUHESFS-LURJTMIESA-N
• SMILES： [C@H](C1C(=CC=C(OC)C=1)Br)(O)C

Computed Properties

• Exact Mass: 229.99424g/mol
• Monoisotopic Mass: 229.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.438±0.06 g/cm3(Predicted)
• Boiling Point: 309.6±32.0 °C(Predicted)
• pka: 14.08±0.20(Predicted)